Cas no 137896-85-6 (C16 Globotriaosylceramide (d18:1/16:0))

C16 Globotriaosylceramide (d18:1/16:0) is a well-defined glycosphingolipid featuring a globotriaosyl head group linked to a ceramide moiety with a sphingosine base (d18:1) and a palmitic acid chain (16:0). This structured lipid is valuable for research in membrane biology, lipid-protein interactions, and glycolipid metabolism due to its high purity and defined composition. Its synthetic reproducibility ensures consistency in studies involving lipid rafts, cell signaling, and pathogen-host interactions, particularly in investigations of Shiga toxin binding. The product is suitable for use as a standard in mass spectrometry, chromatography, and immunological assays, providing reliable reference material for analytical and functional studies.

C16 Globotriaosylceramide (d18:1/16:0) structure

137896-85-6 structure

Product Name:C16 Globotriaosylceramide (d18:1/16:0)

CAS No:137896-85-6

MF:C₅₂H₉₇NO₁₈

MW:1024.32

CID:4697831

PubChem ID:90659800

Update Time:2025-06-17

C16 Globotriaosylceramide (d18:1/16:0) Chemical and Physical Properties

Names and Identifiers

- Gb3(d18:1/16:0)
- C16-CTH
- Q27157991
- N-[(1S,2R,3e)-1-[[(O-
- A-d-Galactopyranosyl-(1 inverted exclamation marku4)-O-
- A-d-galactopyranosyl-(1 inverted exclamation marku4)-
- A-d-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]hexadecanamide
- N-[(2S,3R,4E)-1-{[alpha-D-galactopyranosyl-(1->4)-beta-D-galactopyranosyl-(1->4)-beta-D-glucopyranosyl]oxy}-3-hydroxyoctadec-4-en-2-yl]hexadecanamide
- alpha-D-Gal-(1->4)-beta-D-Gal-(1->4)-beta-D-Glc-(1<->1')-Cer(d18:1/16:0)
- AKOS040755489
- C16 Globotriaosylceramide (d18:1/16:0)
- N-[(E,2S,3R)-1-[(2R,3R,4R,5S,6R)-5-[(2S,3R,4R,5R,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxyoctadec-4-en-2-yl]hexadecanamide
- N-[(1S,2R,3E)-1-[[(O-alpha-D-galactopyranosyl-(1-->4)-O-beta-D-galactopyranosyl-(1-->4)-beta-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-hexadecanamide
- CHEBI:84687
- Inchi： 1S/C52H97NO18/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(57)35(53-40(58)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)34-66-50-46(64)43(61)48(38(32-55)68-50)71-52-47(65)44(62)49(39(33-56)69-52)70-51-45(63)42(60)41(59)37(31-54)67-51/h27,29,35-39,41-52,54-57,59-65H,3-26,28,30-34H2,1-2H3,(H,53,58)/b29-27+/t35-,36+,37+,38+,39+,41-,42-,43+,44+,45+,46+,47+,48+,49-,50+,51+,52-/m0/s1
- InChI Key： MGOOTGNGBOPVIV-VVNLPLDBSA-N
- SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@@H]1O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCC)=O)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 1023.67056525 g/mol
Monoisotopic Mass: 1023.67056525 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 71
Rotatable Bond Count: 39
Complexity: 1370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 17
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 7
Topological Polar Surface Area: 307
Molecular Weight: 1024.3

C16 Globotriaosylceramide (d18:1/16:0) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Larodan	56-1041-45-500ug	Hexadecanoyl-ceramide trihexoside	137896-85-6	>99%	500ug	€611.00	2023-09-19
Larodan	56-5216-45-500ug	C16 Globotriaosylceramide (d18:1/16:0)	137896-85-6	>98%	500ug	€684.00	2023-09-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70306-500ug	C16 Globotriaosylceramide (d18:1/16:0)	137896-85-6	98%	500ug	￥5783.00	2022-04-26
Larodan	56-5216-45-500g	C16 Globotriaosylceramide (d18:1/16:0)	137896-85-6	>98%	500g	€684.00	2025-03-07
Larodan	56-1041-45-500g	Hexadecanoyl-ceramide trihexoside	137896-85-6	>99%	500g	€611.00	2025-03-07